4-Bromo-1H-pyrrole-2-carboxamide
Overview
Description
4-Bromo-1H-pyrrole-2-carboxamide is a chemical compound with the molecular formula C5H5BrN2O . It is a solid substance .
Synthesis Analysis
The synthesis of 4-Bromo-1H-pyrrole-2-carboxamide and its derivatives has been reported in several studies . For instance, one method involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring .Molecular Structure Analysis
The molecular structure of 4-Bromo-1H-pyrrole-2-carboxamide is represented by the InChI code 1S/C5H5BrN2O/c6-3-1-4(5(7)9)8-2-3/h1-2,8H,(H2,7,9) and the InChI Key ZDOSNCDGCSOFIE-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving 4-Bromo-1H-pyrrole-2-carboxamide are not detailed in the search results, pyrrole compounds are known to undergo various reactions. For instance, they can undergo Cu/ABNO-catalyzed aerobic oxidative coupling with diols .Physical And Chemical Properties Analysis
4-Bromo-1H-pyrrole-2-carboxamide has a molecular weight of 189.01 . It is a solid substance and slightly soluble in water . The compound has a density of 1.8±0.1 g/cm3 .Scientific Research Applications
1. Application in Drug-Resistant Tuberculosis Treatment
- Summary of Application: Pyrrole-2-carboxamides were designed with a structure-guided strategy based on the crystal structure of MmpL3 and a pharmacophore model . These compounds showed potent anti-TB activity and low cytotoxicity .
- Methods of Application: The structure-activity relationship studies revealed that attaching phenyl and pyridyl groups with electron-withdrawing substituents to the pyrrole ring and attaching bulky substituents to the carboxamide greatly improved anti-TB activity .
- Results or Outcomes: Most compounds showed potent anti-TB activity (MIC < 0.016 μg/mL) and low cytotoxicity (IC 50 > 64 μg/mL). Compound 32 displayed excellent activity against drug-resistant tuberculosis, good microsomal stability, almost no inhibition of the hERG K + channel, and good in vivo efficacy .
2. Synthesis from Cellulose- and Chitin-Based Feedstocks
- Summary of Application: A protocol was developed to identify potential transformation pathways that allow for the use of feedstocks from different origins . By analyzing existing knowledge on chemical reactions in large databases, several promising synthetic routes were shortlisted .
- Methods of Application: The reaction of D-glucosamine and pyruvic acid was identified as the most interesting to make pyrrole-2-carboxylic acid (PCA) .
- Results or Outcomes: The optimized synthetic conditions resulted in 50% yield of PCA .
3. Application in Antibacterial Treatment
- Summary of Application: New hybrids of 4,5-dibromo-N-phenyl-1H-pyrrole-2-carboxamides were developed as promising E. coli DNA gyrase B inhibitors .
- Methods of Application: The study provided valuable information on the binding mode and structure-activity relationship of these new hybrids .
- Results or Outcomes: These hybrid derivatives showed more prominent antibacterial action on Gram-negative rather than Gram-positive organisms .
4. Application in Hypolipidemic Agent
- Summary of Application: The pyrrole carboxamide motif is part of many blockbuster drugs like the calcium salt of atorvastatin, a hypolipidemic agent .
- Methods of Application: The study designed a series of pyrrole-2-carboxamide compounds based on the crystal structure of MmpL3 and a pharmacophore model .
- Results or Outcomes: Based on the structure–activity relationship (SAR) study and druggability evaluation, candidates with potent activity, good microsomal stability, and low toxicity were identified .
5. Application in Anti-Fungal Treatment
- Summary of Application: New hybrids of substituted 3,4-dichloro-1H-pyrrole-2-carboxamides were developed as promising anti-fungal agents .
- Methods of Application: The study provided valuable information on the binding mode and structure-activity relationship of these new hybrids .
- Results or Outcomes: These hybrid derivatives showed good activity against Aspergillus niger and Aspergillus flavus .
6. Application in Marine Sponges’ Alkaloids
- Summary of Application: Pyrrole-2-carboxamide is a common fragment present in marine sponges’ alkaloids such as hymenidin, oroidin, and callyspongisine C .
- Methods of Application: The study designed a series of pyrrole-2-carboxamide compounds based on the crystal structure of MmpL3 and a pharmacophore model .
- Results or Outcomes: Based on the structure–activity relationship (SAR) study and druggability evaluation, candidates with potent activity, good microsomal stability, and low toxicity were identified .
Safety And Hazards
Future Directions
While specific future directions for 4-Bromo-1H-pyrrole-2-carboxamide are not detailed in the search results, research into pyrrole derivatives is ongoing, with potential applications in medicinal chemistry .
Relevant Papers Several papers related to 4-Bromo-1H-pyrrole-2-carboxamide were retrieved . These papers discuss various aspects of the compound, including its synthesis, molecular structure, and potential applications.
properties
IUPAC Name |
4-bromo-1H-pyrrole-2-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c6-3-1-4(5(7)9)8-2-3/h1-2,8H,(H2,7,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDOSNCDGCSOFIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=C1Br)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00571806 | |
Record name | 4-Bromo-1H-pyrrole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00571806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1H-pyrrole-2-carboxamide | |
CAS RN |
196106-96-4 | |
Record name | 4-Bromo-1H-pyrrole-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00571806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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